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Compound of Interest

Compound Name: Simedeutirom

Cat. No.: B15607674 Get Quote

For researchers and drug development professionals, ensuring a safe laboratory environment

is paramount. The proper disposal of chemical compounds is a critical component of this,

minimizing risk to both personnel and the environment. This guide provides essential, step-by-

step procedures for the safe disposal of Simedeutirom, also known as Resmetirom or MGL-

3196.

I. Personal Protective Equipment (PPE) and
Handling Precautions
Before beginning any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment. Handle Simedeutirom with care, avoiding contact with skin,

eyes, and clothing, and do not breathe in mist or dust.

Recommended Personal Protective Equipment:

PPE Category Specific Recommendations

Eye/Face Protection Safety glasses, goggles, or a face shield.

Hand Protection Chemical-resistant (impermeability) gloves.

Skin and Body Protection Protective clothing to prevent skin exposure.

Respiratory Protection
Use in a well-ventilated area. If ventilation is

inadequate, use a suitable respirator.
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II. Step-by-Step Disposal Procedure
Waste from residues of Simedeutirom must be disposed of in accordance with federal, state,

local, national, and international regulations.[1] Under no circumstances should hazardous

chemical waste be disposed of down the drain.

Waste Identification and Collection:

Identify the Simedeutirom waste that is no longer needed.

Carefully transfer the waste into a designated, compatible, and leak-proof hazardous

waste container.[2][3] The container must be kept closed except when adding waste.[2][4]

Ensure the container is properly labeled with the words "Hazardous Waste" and the full

chemical name, "Simedeutirom" or "Resmetirom".[2] Do not use abbreviations.

Segregation of Waste:

Store the Simedeutirom waste container segregated from other incompatible wastes to

prevent hazardous reactions.[2][4]

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area away from heat and ignition sources.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup.[2]

Provide them with the necessary information about the waste, including its identity and

quantity.

Decontamination of Empty Containers:

Empty containers that held Simedeutirom should be triple-rinsed with an appropriate

solvent.[2]
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The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.[2][5]

After triple-rinsing, the container can be disposed of as regular trash, but ensure all labels

are defaced or removed.[6]

III. Spill and Emergency Procedures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[7][8]

Prevent further leakage if it is safe to do so and keep the product away from drains or water

courses.[7][8]

For skin contact: Immediately remove contaminated clothing and flush the skin with large

amounts of water.[1][7]

For eye contact: Immediately flush the eyes with plenty of water, parting the eyelids to

ensure complete flushing.[1][7]

Cleanup: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place it in a suitable container for disposal.[7]

IV. Experimental Protocol: Waste Compatibility
Assessment
While no specific experimental protocols for Simedeutirom disposal are provided in the search

results, a general protocol for assessing waste compatibility is crucial for safe disposal.

Objective: To ensure that Simedeutirom waste is not mixed with incompatible chemicals that

could cause a dangerous reaction.

Materials:

Safety Data Sheets (SDS) for all chemicals in the laboratory.

Chemical compatibility chart.

Designated hazardous waste containers.
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Proper labeling materials.

Methodology:

Review SDS: Before mixing any waste streams, consult the SDS for Simedeutirom and any

other chemicals to be disposed of. Pay close attention to the "Stability and Reactivity"

section.

Consult Compatibility Chart: Use a chemical compatibility chart to cross-reference the

chemical classes of the waste materials.

Segregate: Based on the information from the SDS and compatibility chart, segregate waste

streams into compatible groups. For example, do not mix acids with bases, or oxidizers with

flammable materials.

Labeling: Clearly label each waste container with its contents.

V. Simedeutirom Disposal Workflow
The following diagram illustrates the key steps in the proper disposal of Simedeutirom.

1. Identify Waste & Wear PPE
2. Transfer to Labeled Hazardous Waste Container

Spill?

3. Segregate from Incompatible Waste 4. Store in Designated Secure Area 5. Contact EHS for Pickup 6. Professional Disposal
No

Follow Emergency ProceduresYes

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Simedeutirom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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